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Solubility Data and Stock Preparation

The table below summarizes key physicochemical properties and solubility data for N-Butanoyl-DL-

homoserine lactone to help you plan your experiments [1] [2].

Property Value / Description

CAS Number 98426-48-3 [1]

Molecular Formula C₈H₁₃NO₃ [1] [2]

Molecular Weight 171.19 g/mol [1] [2]

Purity ≥98% [1]

Appearance Solid; white to off-white [1] [2]

Primary Solvent DMSO [1] [2]

Solubility in DMSO ~100 mg/mL (~584 mM) [1] [2]

For preparing stock solutions, the following table outlines common concentrations and the required mass or

volume calculations.
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Target
Concentration

Mass of Compound per 1 mL of
DMSO

Volume of DMSO for 10 mg of
Compound

100 mg/mL (584
mM)

100 mg 100 μL

50 mg/mL (292 mM) 50 mg 200 μL

10 mM 1.71 mg 584 μL (to make a 10 mM solution)

Protocol: Preparing a 10 mM Stock Solution in DMSO [1]

Weigh: Accurately weigh 1.71 mg of N-Butanoyl-DL-homoserine lactone.
Dissolve: Transfer the compound to a clean vial and add 1 mL of anhydrous, spectrophotometric-

grade DMSO.
Mix: Vortex or sonicate the mixture briefly until the solid is completely dissolved, resulting in a clear

solution.
Aliquot and Store: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for one month or at -80°C for six months [1] [2].

In Vivo Formulation Guidelines

For animal studies, the stock solution in DMSO must be further diluted into a biocompatible solvent system.

Below are two validated formulations you can use [1].

Formulation
Purpose

Composition Final Working Concentration Example

Intraperitoneal
(IP) Injection

DMSO : Tween 80 : Saline = 10 : 5

: 85 [1]

Add 100 μL of 25 mg/mL DMSO stock to 50

μL Tween 80, then add 850 μL saline for a
2.5 mg/mL working solution [1].

Oral
Administration

Suspend in 0.5%
Carboxymethylcellulose Sodium

(CMC Na) [1]

Add 250 mg of compound to 100 mL of
0.5% CMC Na solution for a 2.5 mg/mL

suspension [1].
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Protocol: Preparing an Injectable Formulation

Prepare Saline: Dissolve 0.9 g of sodium chloride in 100 mL of sterile distilled water to obtain a clear
saline solution [1].

Mix Solvents: In a sterile vial, combine 100 μL of your DMSO stock solution (e.g., 25 mg/mL) with 50
μL of Tween 80. Vortex to mix.

Dilute: Slowly add 850 μL of the prepared saline to the DMSO/Tween 80 mixture with gentle
vortexing.

Use: The resulting solution should be clear and is recommended for immediate use [1].

Biological Context and Experimental Application

N-Butanoyl-DL-homoserine lactone ((Rac)-C4-HSL) is a racemic mixture of the D and L enantiomers [1]

[2]. The L-form, N-Butanoyl-L-homoserine lactone (C4-HSL), is a key signaling molecule in the quorum

sensing (QS) system of the opportunistic pathogen Pseudomonas aeruginosa [3] [4].

Role in Quorum Sensing: QS is a process of cell-cell communication that allows bacteria to
coordinate gene expression based on population density [3] [4]. In P. aeruginosa, C4-HSL is

produced by the enzyme RhlI and binds to its receptor, RhlR. This C4-HSL-RhlR complex then
activates the transcription of genes responsible for virulence factor production and biofilm formation

[3] [4].
Research Applications: In experimental settings, N-Butanoyl-DL-homoserine lactone or its

enantiopure forms are used to study QS mechanisms. Aptamers or inhibitors designed to block C4-
HSL can be employed to prevent QS, thereby inhibiting biofilm formation and reducing bacterial

virulence, offering a potential anti-infective strategy [1] [2] [4].

The following diagram illustrates this central quorum sensing pathway.
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Critical Experimental Considerations

Storage and Stability:
Powder: Store the compound at -20°C, where it is stable for at least three years [1] [2].

Stock Solutions: Aliquot and store DMSO stock solutions at -80°C for up to six months or at
-20°C for one month. Avoid repeated freeze-thaw cycles to maintain stability and prevent water

absorption [1] [2].
Sterile Technique: While the compound itself may have antimicrobial properties, for cell-based

assays, it is good practice to use sterile techniques when preparing solutions to avoid contamination.
Use in Controls: When studying QS inhibition, always include controls containing only the solvent

(e.g., DMSO) and controls with the active C4-HSL signal to validate your experimental system.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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